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Compound of Interest

Compound Name: 1,3-Diethoxybenzene

Cat. No.: B1583337

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point of 1,3-
diethoxybenzene, with a particular focus on its behavior at reduced pressures. This
information is critical for professionals in research and drug development who handle this
compound, as purification and synthesis often involve distillation, a process highly dependent
on the substance's boiling point.

Data Presentation

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. The boiling point is a crucial
physical property that is significantly affected by pressure. For many organic compounds,
distillation at atmospheric pressure requires high temperatures that can lead to decomposition.
Therefore, vacuum distillation is employed to lower the boiling point to a safer temperature.

The available quantitative data for the boiling point of 1,3-diethoxybenzene at both
atmospheric and reduced pressures are summarized in the table below. It is important to note
that there is a discrepancy in the reported boiling point at atmospheric pressure, with most
sources citing a range of 235-238.5 °C.[1] A value of 508 K (234.85 °C) is also reported by the
National Institute of Standards and Technology (NIST).[2]
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Pressure Boiling Point
760 mmHg (Atmospheric Pressure) 235-238.5°C
4 Torr 73 °C

Additionally, the vapor pressure of 1,3-diethoxybenzene has been reported as 0.0651 mmHg
at 25 °C.[1] This value can be useful in estimating the boiling point at other pressures using
vapor pressure charts or equations, although experimentally determined data is always
preferable for accuracy.

Experimental Protocols: Determination of Boiling
Point at Reduced Pressure

The primary method for determining the boiling point of a substance at reduced pressure is
vacuum distillation. This technique is essential for the purification of high-boiling or thermally
sensitive compounds.

Principle

By reducing the pressure above the liquid, the boiling point is lowered. This is because the
liquid molecules require less kinetic energy (and therefore a lower temperature) to overcome
the lower external pressure and enter the vapor phase.

Apparatus

A standard vacuum distillation apparatus consists of the following components:

« Distilling Flask: A round-bottom flask containing the liquid to be distilled and a stirring
mechanism (e.g., a magnetic stir bar) to ensure smooth boiling.

« Distillation Head: Connects the distilling flask to the condenser and holds a thermometer to
measure the temperature of the vapor.

o Condenser: A glass tube with a jacket through which a coolant (usually water) flows to
condense the vapor back into a liquid.
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Receiving Flask: Collects the distilled liquid (distillate).
Vacuum Source: A vacuum pump or water aspirator to reduce the pressure in the system.
Manometer: A device to measure the pressure within the apparatus.

Cold Trap: Placed between the apparatus and the vacuum source to condense any volatile
vapors that could damage the pump.

Procedure

Preparation: The liquid sample (1,3-diethoxybenzene) is placed in the distilling flask along
with a magnetic stir bar. The apparatus is assembled, ensuring all glass joints are properly
sealed with vacuum grease to prevent leaks.

Evacuation: The vacuum source is turned on to reduce the pressure inside the apparatus to
the desired level. The pressure is monitored using the manometer.

Heating: The distilling flask is gently heated using a heating mantle. The stirrer is turned on
to promote even boiling.

Distillation: As the liquid heats up, it will begin to boil at a temperature lower than its
atmospheric boiling point. The vapor will rise, and its temperature is measured by the
thermometer placed at the vapor outlet of the distillation head.

Condensation and Collection: The vapor then passes into the condenser, where it is cooled
and condenses back into a liquid. The resulting distillate flows into the receiving flask.

Recording the Boiling Point: The temperature is recorded when the distillation is proceeding
at a steady rate, and the thermometer bulb is fully bathed in vapor. This temperature is the
boiling point of the substance at the measured pressure.

Shutdown: Once the distillation is complete, the heating is stopped, and the apparatus is
allowed to cool down before the vacuum is slowly released.

Mandatory Visualization
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The following diagram illustrates the typical experimental workflow for determining the boiling

point of a substance at reduced pressure using vacuum distillation.

Preparation

Place sample and stir bar in distilling flask

Assemble vacuum distillation apparatus

Grease all joints to ensure a good seal

Distillation Process

Connect to vacuum source and evacuate system

Monitor pressure with manometer

Record steady temperature as boiling point Condense vapor and collect distillate

Gently heat the distilling flask

Observe boiling and vapor rise

Shutdown

Stop heating and allow to cool

Slowly release vacuum

Disassemble apparatus
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Caption: Workflow for Determining Boiling Point via Vacuum Distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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